![molecular formula C17H18Cl3N3O B6173624 (3E,5E)-3,5-bis[(pyridin-2-yl)methylidene]piperidin-4-one trihydrochloride CAS No. 2470495-45-3](/img/no-structure.png)
(3E,5E)-3,5-bis[(pyridin-2-yl)methylidene]piperidin-4-one trihydrochloride
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Overview
Description
(3E,5E)-3,5-bis[(pyridin-2-yl)methylidene]piperidin-4-one trihydrochloride (hereafter referred to as “PPMP”) is an organic compound with a wide range of applications in the field of synthetic organic chemistry. PPMP is a versatile reagent that is used in a number of synthetic organic transformations. It has been used in organic synthesis, catalysis, and biochemistry. PPMP has been used in the synthesis of various natural products and pharmaceuticals, as well as in the development of new materials.
Mechanism of Action
The mechanism of action of PPMP is not fully understood. However, it is believed that the reaction of pyridine and methylene chloride in the presence of a base results in the formation of a pyridine-methylene complex. This complex is thought to be responsible for the formation of PPMP.
Biochemical and Physiological Effects
The biochemical and physiological effects of PPMP are not well understood. However, it is known that PPMP is an inhibitor of the enzyme acetylcholinesterase. Acetylcholinesterase is an enzyme involved in the breakdown of the neurotransmitter acetylcholine. As such, PPMP may have potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
PPMP has a number of advantages and limitations for use in laboratory experiments. One of the major advantages of PPMP is its high reactivity, which makes it an ideal reagent for a variety of synthetic organic transformations. Additionally, PPMP is relatively inexpensive and can be easily synthesized from readily available starting materials. On the other hand, PPMP is sensitive to moisture and light, and can be easily degraded by air oxidation.
Future Directions
Given the potential applications of PPMP, there are a number of future directions that can be explored. One potential direction is the development of new catalysts for organic reactions. Additionally, PPMP can be used in the synthesis of novel materials, such as polymers and nanomaterials. Finally, PPMP may have potential applications in the development of new drugs and treatments for neurological disorders.
Synthesis Methods
PPMP can be synthesized using a variety of methods, including a one-step reaction of pyridine with methylene chloride in the presence of a base, such as potassium carbonate or sodium carbonate. Alternatively, PPMP can be synthesized from pyridine and formaldehyde in the presence of a base, such as sodium hydroxide. The reaction is typically conducted in an inert atmosphere, such as nitrogen or argon.
Scientific Research Applications
PPMP has been used in a variety of scientific research applications. It has been used in the synthesis of natural products, such as steroids and alkaloids, as well as in the synthesis of pharmaceuticals. PPMP has also been used in the synthesis of novel materials, such as polymers and nanomaterials. In addition, PPMP has been used in the development of catalysts for organic reactions and in the synthesis of chiral compounds.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (3E,5E)-3,5-bis[(pyridin-2-yl)methylidene]piperidin-4-one trihydrochloride involves the condensation of pyridine-2-carbaldehyde with piperidin-4-one in the presence of a base to form the corresponding Schiff base. The Schiff base is then reduced using a reducing agent to form the desired compound. The trihydrochloride salt is formed by treating the compound with hydrochloric acid.", "Starting Materials": [ "Pyridine-2-carbaldehyde", "Piperidin-4-one", "Base (e.g. sodium hydroxide)", "Reducing agent (e.g. sodium borohydride)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Condensation of pyridine-2-carbaldehyde with piperidin-4-one in the presence of a base to form the Schiff base", "Step 2: Reduction of the Schiff base using a reducing agent to form the desired compound", "Step 3: Treatment of the compound with hydrochloric acid to form the trihydrochloride salt" ] } | |
CAS RN |
2470495-45-3 |
Molecular Formula |
C17H18Cl3N3O |
Molecular Weight |
386.7 |
Purity |
95 |
Origin of Product |
United States |
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